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1. Introduction

The development of materials capable of withstanding the extreme conditions within a nuclear
fusion reactor is a critical challenge for the future of fusion energy. One of the most significant
challenges is the material damage caused by high-energy neutrons produced during the
deuterium-tritium (D-T) fusion reaction.[1] These 14 MeV neutrons create not only atomic
displacements within the material's lattice structure but also generate significant quantities of
gaseous transmutation products, primarily helium (He) and hydrogen (H). The accumulation of
these gases leads to severe degradation of mechanical properties, including swelling,
hardening, and embrittlement, which can shorten the operational lifetime of reactor
components.[2][3]

To study and mitigate these effects, researchers must replicate the fusion environment.
However, dedicated fusion neutron test facilities are scarce. The stable isotope Nickel-58
(°8Ni), which has a natural abundance of approximately 68%, provides an invaluable tool for
simulating fusion-relevant helium generation within the mixed neutron spectra of existing fission
test reactors.[4][5]

2. Principle of Application: Simulating Helium Production

The primary application of 38Ni in fusion materials research is to simulate the high helium-to-
displacement-per-atom (dpa) ratio expected in a fusion environment. This is achieved through
a two-step thermal neutron capture reaction:
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o Step 1 (Neutron Capture): A 58Ni atom captures a thermal neutron, transmuting into the
radioactive isotope >°Ni.

o 58Ni + n (thermal) — 5°Ni + y[5][6]

e Step 2 (Gas Production): The >°Ni isotope has a high cross-section for capturing another
thermal neutron, which leads to the production of either helium (alpha particle) or hydrogen
(proton).

o 59Ni + n (thermal) - 3¢Fe + *He (a)[5][7]
o 39Ni + n (thermal) — 5°Co + H (p)[6]

By irradiating nickel-bearing alloys, or alloys isotopically tailored with >8Ni, in a high-flux thermal
neutron environment (like that of a research fission reactor), scientists can generate helium
concentrations within the material that are comparable to those predicted for fusion reactors.[2]
This allows for the study of helium-induced effects, such as bubble formation, grain boundary
embrittlement, and void swelling, in a controlled manner.[8][9]

Quantitative Data Summary

The following tables summarize key quantitative data from irradiation experiments involving
nickel, highlighting the conditions and resulting material effects relevant to fusion research.

Table 1: Helium & Hydrogen Production in Irradiated Nickel
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Irradiation
Parameter Value . Source
Conditions
Helium Production Fast reactor
~1 appm per dpa ] [8]
Rate environment
] ] ] ] Irradiated to 100 dpa
Helium Concentration Higher than predicted ) [10][11]
at 300-600°C in HFIR
Hydrogen ) ] Irradiated to 100 dpa
) Higher than predicted ) [10][11]
Concentration at 300-600°C in HFIR
Primary He Source Ni-neutron Fluences > 102° n/cm?2 8]
(High Fluence) interactions (thermal reactor)

*HFIR: High Flux Isotope Reactor
Table 2: Effects of Irradiation on Mechanical Properties of Nickel-based Alloys

| Property | Observation | Irradiation Conditions | Source | | :--- | :--- | :--- | | Ductility | Significant
loss/embrittlement | Elevated temperatures after neutron exposure |[7][8] | | Swelling | < 1% |
44 to 77 dpa at 667-909 K |[8] | | Creep Rupture Ductility | < 2.1% (Hastelloy X) | Post-
irradiation creep studies [[8] | | Stress Rupture Strength | Decreased (Hastelloy X) | Thermal
neutron irradiation to 0.5x102° n/cm? at 923 K |[8] |

Experimental Protocols
Protocol 1: Sample Preparation and Irradiation

This protocol outlines the general procedure for preparing and irradiating nickel-bearing
samples to study fusion-relevant radiation damage.

» Material Selection and Preparation:

o Select a nickel-based alloy of interest (e.g., Inconel, Hastelloy) or pure nickel. For targeted
studies, materials can be isotopically enriched with >8Ni.

o Fabricate samples into desired geometries for post-irradiation examination (PIE). Common
forms include transmission electron microscopy (TEM) discs (3 mm diameter), tensile test
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specimens ("dog bones"), and simple foils.[12]

o Characterize the pre-irradiation microstructure and mechanical properties of the samples
as a baseline.

e Irradiation Vehicle Assembly:

o Load the prepared samples into an irradiation capsule or "rabbit." The capsule material
should be chosen for its low activation properties (e.g., aluminum or stainless steel).

o Incorporate dosimeter materials (e.g., iron, nickel, titanium wires) to measure the neutron
fluence and spectrum during irradiation.

o For high-temperature experiments, the capsule may be instrumented with thermocouples
and heating elements to maintain a constant target temperature (e.g., 300-600°C).[10][11]

o Fission Reactor Irradiation:

o

Insert the assembled capsule into a high-flux research reactor (e.g., High Flux Isotope
Reactor - HFIR).

[¢]

Irradiate the samples to a target neutron fluence or displacement damage level (e.g., 10-
100 dpa).[10][11] The duration is calculated based on the reactor's known neutron flux.

[¢]

Continuously monitor the temperature throughout the irradiation period.

[e]

After reaching the target fluence, remove the capsule from the reactor and place it in a hot
cell for cooling, allowing short-lived radioisotopes to decay.

Protocol 2: Post-Irradiation Examination (PIE)

PIE is conducted in heavily shielded hot cells due to the high radioactivity of the irradiated
samples.[13][14]

o Sample Retrieval and Handling:

o Remotely open the irradiation capsule inside a hot cell.
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o Carefully retrieve, clean, and document each irradiated sample.

e Microstructural Characterization:

o Transmission Electron Microscopy (TEM): Prepare thin foils from TEM discs or sectioned
bulk samples using a Focused lon Beam (FIB) instrument inside the hot cell. TEM is used
to analyze radiation-induced microstructures, such as dislocation loops, voids, and helium
bubbles.

o Scanning Electron Microscopy (SEM): Examine the fracture surfaces of mechanically
tested specimens to determine the failure mode (e.qg., ductile vs. brittle, intergranular vs.
transgranular).

e Mechanical Property Testing:

o Tensile Testing: Perform uniaxial tensile tests at various temperatures to measure yield
strength, ultimate tensile strength, and elongation (ductility). Compare results to pre-
irradiation data to quantify embrittlement.[7]

o Hardness Testing: Use micro or nano-indentation to measure radiation-induced hardening.
e Gas Measurement:

o Mass Spectrometry: Use high-sensitivity mass spectrometry to measure the concentration
of helium and hydrogen retained within the material. This involves melting a small,
precisely weighed piece of the sample in a vacuum furnace and analyzing the released
gases.[11]

Visualizations
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Caption: Experimental workflow for >8Ni irradiation studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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